Cas no 1648566-59-9 ((S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL)

• Product Name: (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL
• CAS No: 1648566-59-9
• MF: C₁₃H₂₀N₄OS
• MW: 280.389101028442
• CID: 6628341
• PubChem ID: 117854345
• Update Time: 2026-03-12

(S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL
• 1648566-59-9
• SCHEMBL16441143

• Inchi： 1S/C13H20N4OS/c1-3-4-5-9(7-18)15-12-11-10(6-8(2)19-11)16-13(14)17-12/h6,9,18H,3-5,7H2,1-2H3,(H3,14,15,16,17)/t9-/m0/s1
• InChI Key： HQTDFRYONHTHHW-VIFPVBQESA-N
• SMILES： S1C(C)=CC2C1=C(N=C(N)N=2)N[C@H](CO)CCCC

Computed Properties

• Exact Mass: 280.13578245g/mol
• Monoisotopic Mass: 280.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Additional information on (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL

Introduction to (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL (CAS No. 1648566-59-9)

(S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL (CAS No. 1648566-59-9) is a promising compound in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features and biological activities, has garnered significant attention from researchers and pharmaceutical companies alike. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential therapeutic applications of this compound.

The chemical structure of (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL is notable for its thienopyrimidine core and the presence of an amino group and a hexanol side chain. The thienopyrimidine scaffold is known for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The amino group and hexanol side chain contribute to the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antiproliferative activity, (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The pharmacokinetic properties of (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for successful drug development. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL in humans. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with advanced solid tumors. These findings have paved the way for further clinical investigation and potential approval as a novel therapeutic agent.

Beyond its direct therapeutic applications, (S)-2-((2-AMINO-6-METHYLTHIENO[3,2-D]PYRIMIDIN-4-YL)AMINO)HEXAN-1-OL has also been explored as a tool for understanding disease mechanisms. Its ability to modulate specific signaling pathways makes it a valuable probe for studying cellular processes involved in cancer progression and viral infection. This dual role as both a therapeutic agent and a research tool underscores the compound's broad significance in the field of biomedical research.

In conclusion, (S)-2-((2-Amino--Methylthieno[3,2-d]pyrimidin--yl)amino)hexan--ol (CAS No. 1648566--9) represents a promising candidate for the development of new therapies in oncology and virology. Its unique chemical structure, combined with its potent biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the ongoing efforts to improve patient outcomes and advance our understanding of complex diseases.